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Compound of Interest

Compound Name: BMS 310705

Cat. No.: B14093886 Get Quote

Researchers, scientists, and drug development professionals handling BMS-310705 must

adhere to stringent disposal procedures due to its cytotoxic nature. As a semi-synthetic analog

of epothilone B, BMS-310705 is a potent anti-cancer agent that requires special handling to

ensure personnel safety and environmental protection.[1][2][3] This guide provides essential,

step-by-step information for the proper disposal of BMS-310705.

Key Safety and Handling Precautions:

Given that BMS-310705 is more cytotoxic than epothilone D, it should be handled as a

hazardous substance.[1] While a specific Safety Data Sheet (SDS) for BMS-310705 is not

readily available, the SDS for the related compound, Epothilone B, indicates high toxicity,

including being fatal if swallowed or in contact with skin, and very toxic to aquatic life.[4]

Therefore, all personnel must use appropriate personal protective equipment (PPE), including

double gloves, safety goggles, and a lab coat, and work within a certified chemical fume hood.

Step-by-Step Disposal Procedure:

Decontamination: All surfaces and equipment contaminated with BMS-310705 should be

decontaminated. Consult your institution's Environmental Health and Safety (EHS)

department for approved decontamination procedures for cytotoxic compounds.

Waste Segregation: All materials that have come into contact with BMS-310705 must be

treated as hazardous pharmaceutical waste. This includes:
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Unused or expired BMS-310705.

Empty vials and packaging.

Contaminated PPE.

Contaminated laboratory consumables (e.g., pipette tips, culture plates).

Containerization:

Hazardous Waste: Use designated, leak-proof, and clearly labeled containers for

hazardous waste. Hazardous pharmaceutical waste is typically collected in black

containers.[5]

Non-Hazardous Waste: Non-hazardous pharmaceutical waste is generally collected in

blue containers.[5]

Final Disposal:

Do Not Use Standard Trash or Drains: Never dispose of BMS-310705 in the regular trash

or down the drain.[5][6] Improper disposal can lead to environmental contamination and is

a violation of regulations.

Professional Disposal: All hazardous pharmaceutical waste must be disposed of through a

licensed medical waste incineration facility.[5] Contact your institution's EHS department to

arrange for the collection and disposal of BMS-310705 waste.

Quantitative Data Summary:

The following table summarizes key properties of BMS-310705 and the related compound

Epothilone B.
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Property BMS-310705
Epothilone B (for
reference)

Description
A semi-synthetic, water-soluble

analog of epothilone B.[1][7][8]
A natural epothilone.

Known Hazards

Cytotoxic.[1] Development was

discontinued, and no active

clinical trials are currently

underway.[1]

Fatal if swallowed or in contact

with skin; suspected of causing

genetic defects; may damage

fertility or the unborn child;

causes damage to organs

through prolonged or repeated

exposure; very toxic to aquatic

life with long-lasting effects.[4]

Storage of Stock Solution
-80°C for 6 months; -20°C for 1

month.[9]
Not specified.

Disposal Workflow Diagram:
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Handling and Waste Generation

Waste Segregation

Final Disposal

Start: Use of BMS-310705

Wear Appropriate PPE

Handle in Chemical Fume Hood

Generate Contaminated Waste

Is waste hazardous?

Place in Black Hazardous
Waste Container

Yes

Place in Blue Non-Hazardous
Waste Container

No

Contact EHS for Waste Pickup

Disposal via Licensed
Medical Waste Incineration

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Proper disposal workflow for BMS-310705.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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